molecular formula C13H15NO3 B8608439 3-((2-Phenyloxazol-4-yl)methoxy)propan-1-ol

3-((2-Phenyloxazol-4-yl)methoxy)propan-1-ol

Cat. No.: B8608439
M. Wt: 233.26 g/mol
InChI Key: UMBGNXDCYYVVOL-UHFFFAOYSA-N
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Description

3-((2-Phenyloxazol-4-yl)methoxy)propan-1-ol is a useful research compound. Its molecular formula is C13H15NO3 and its molecular weight is 233.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H15NO3

Molecular Weight

233.26 g/mol

IUPAC Name

3-[(2-phenyl-1,3-oxazol-4-yl)methoxy]propan-1-ol

InChI

InChI=1S/C13H15NO3/c15-7-4-8-16-9-12-10-17-13(14-12)11-5-2-1-3-6-11/h1-3,5-6,10,15H,4,7-9H2

InChI Key

UMBGNXDCYYVVOL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=CO2)COCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,3-Propanediol (3.6 mL, 50 mmol) is dissolved in 10% DMPU in THF and cooled to 0° C. Sodium hydride is added portionwise (60%, 400 mg, 10 mmol). The contents are stirred for 10 min at 0° C., warmed to r.t. and stirred for another 10 min. 4-Chloromethyl-2-phenyl-oxazole (2.0 g, 10 mmol, EXAMPLE 21) is added, and the contents heated to 60° C. for 4 days. The reaction is cooled to r.t., poured into water (200 mL) and extracted with ethyl acetate (2×200 mL). The organic fractions were pooled and washed with brine (2×200 mL), dried over MgSO4, filtered and reduced under vacuum to an oil. The crude material was purified by flash chromatography (silica, 2% methanol in dichloromethane) to give the title compound. MS (ESI) 234 (M+H)+.
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3.6 mL
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